Cas no 23361-78-6 (Pentanoic acid, 1,1-dimethylethyl ester)
23361-78-6 structure
Product Name:Pentanoic acid, 1,1-dimethylethyl ester
CAS No:23361-78-6
MF:C9H18O2
MW:158.238023281097
CID:1413933
PubChem ID:520048
Update Time:2025-04-20
Pentanoic acid, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid, 1,1-dimethylethyl ester
- tert-butyl pentanoate
- pentanoic acid, tert-butyl ester
- DTXSID20334233
- AKOS013211647
- SCHEMBL1003368
- tert-butylpentanoate
- pentanoic acid 1,1-dimethylethyl ester
- 23361-78-6
- tert-Butyl pentanoate #
-
- Inchi: 1S/C9H18O2/c1-5-6-7-8(10)11-9(2,3)4/h5-7H2,1-4H3
- InChI Key: SCSLUABEVMLYEA-UHFFFAOYSA-N
- SMILES: O(C(CCCC)=O)C(C)(C)C
Computed Properties
- Exact Mass: 158.13074
- Monoisotopic Mass: 158.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Pentanoic acid, 1,1-dimethylethyl ester Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
23361-78-6 (Pentanoic acid, 1,1-dimethylethyl ester) Related Products
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